![molecular formula C16H20N2O3 B7513864 Cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone](/img/structure/B7513864.png)
Cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of Cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone involves its ability to bind to dopamine receptors in the brain. This binding activity results in the regulation of dopamine levels in the brain, which is associated with various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine in the brain, which is associated with improved cognitive function and decreased symptoms of neurological disorders. It has also been shown to have anxiolytic effects, reducing anxiety levels in individuals.
Advantages and Limitations for Lab Experiments
The advantages of using Cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone in lab experiments include its unique structure and potential applications in the field of medicinal chemistry. However, the limitations of using this compound in lab experiments include its complex synthesis process and potential toxicity concerns.
Future Directions
There are various future directions for the study of Cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone. One potential direction is the further study of its potential applications in the treatment of various neurological disorders, including Parkinson's disease and schizophrenia. Another potential direction is the development of new synthesis methods for this compound that are more efficient and less toxic. Additionally, the study of the biochemical and physiological effects of this compound may lead to the development of new drugs with improved efficacy and reduced side effects.
Synthesis Methods
Cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis process involves the reaction of cyclopropylamine with 4-methoxybenzoyl chloride, followed by the reaction of the resulting product with piperazine. The final step involves the reaction of the intermediate product with methanesulfonyl chloride, resulting in the formation of this compound.
Scientific Research Applications
Cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone has shown potential applications in the field of medicinal chemistry. This compound has been studied for its potential use as an antipsychotic drug due to its ability to bind to dopamine receptors. It has also been studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease and schizophrenia.
properties
IUPAC Name |
cyclopropyl-[4-(4-methoxybenzoyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-21-14-6-4-13(5-7-14)16(20)18-10-8-17(9-11-18)15(19)12-2-3-12/h4-7,12H,2-3,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWLYMEFMIIULKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.